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Introduction: Unveiling the Role of Angiotensinogen
Fragment 1-14 in Renin-Angiotensin System
Research
The Renin-Angiotensin System (RAS) is a critical hormonal cascade that plays a pivotal role in

the regulation of blood pressure, fluid and electrolyte balance, and cardiovascular homeostasis.

[1] Dysregulation of the RAS is a key contributor to the pathophysiology of hypertension, heart

failure, and kidney disease.[2] At the apex of this system lies angiotensinogen, the sole

precursor for all angiotensin peptides.[1] The enzymatic cleavage of the N-terminal portion of

angiotensinogen by renin is the rate-limiting step in the generation of these bioactive peptides.

[1]

Angiotensinogen fragment 1-14 (human sequence: Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-His-Leu-

Val-Ile-His-Asn), also denoted as ANG-(1-14), is a synthetic tetradecapeptide that represents

the first 14 amino acids of the N-terminus of human angiotensinogen. This fragment serves as

a crucial tool for researchers, acting as a substrate for renin to initiate the angiotensin peptide

cascade. Its primary application lies in the in vitro and ex vivo characterization of renin activity

and the study of angiotensin metabolism. By providing a defined starting point, ANG-(1-14)

allows for the precise investigation of the enzymatic pathways leading to the formation of

various angiotensin peptides, including Angiotensin I (Ang I), Angiotensin II (Ang II), and

Angiotensin-(1-7). These peptides exert their effects through distinct receptor-mediated
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signaling pathways, making the study of their generation and downstream effects paramount

for understanding cardiovascular health and disease.

This comprehensive guide provides detailed protocols for the application of Angiotensinogen

fragment 1-14 in key experimental settings, offering insights into the rationale behind

procedural steps and ensuring the generation of robust and reproducible data.

I. The Renin-Angiotensin System: A Cascade of
Bioactive Peptides
The classical understanding of the RAS begins with the cleavage of angiotensinogen by renin

to produce the decapeptide Angiotensin I.[3] Angiotensin-Converting Enzyme (ACE) then

converts Ang I to the octapeptide Angiotensin II, the primary effector of the classical RAS.[3]

Ang II mediates its potent vasoconstrictor and aldosterone-stimulating effects primarily through

the Angiotensin II Type 1 Receptor (AT1R).[2] However, the RAS is now appreciated to be far

more complex, with an alternative or "protective" arm.[2] This arm involves the enzyme ACE2,

which can cleave Ang II to form the heptapeptide Angiotensin-(1-7).[4] Ang-(1-7) typically

opposes the actions of Ang II by binding to the Mas receptor, leading to vasodilation and anti-

proliferative effects.[4]

Visualizing the Renin-Angiotensin System Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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